2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide

• Molecular Formula: C13H9ClF3N3O
• Molecular Weight: 315.68 g/mol
• IUPAC Name: 2-[4-chloro-3-(trifluoromethyl)anilino]pyridine-3-carboxamide
• InChI: InChI=1S/C13H9ClF3N3O/c14-10-4-3-7(6-9(10)13(15,16)17)20-12-8(11(18)21)2-1-5-19-12/h1-6H,(H2,18,21)(H,19,20)
• InChI Key: ILDWILKXKOOGKN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)NC2=CC(=C(C=C2)Cl)C(F)(F)F)C(=O)N

Description

2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide, also known as SIRT6 inhibitor, is a small molecule that has gained attention in scientific research due to its potential in treating various diseases. This compound is a potent inhibitor of sirtuin 6, an enzyme that plays a significant role in regulating cellular metabolism, DNA repair, and aging.

Mechanism of Action

The mechanism of action of 2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide involves the inhibition of sirtuin 6, which is a member of the sirtuin family of NAD+-dependent deacetylases. Sirtuin 6 plays a crucial role in regulating various cellular processes, including DNA repair, metabolism, and aging. Inhibition of sirtuin 6 has been shown to increase the acetylation of histones, which leads to the activation of tumor suppressor genes and the induction of cell death in cancer cells. Moreover, inhibition of sirtuin 6 has been linked to the improvement of glucose tolerance and insulin sensitivity in diabetic mice. It has also been shown to protect against neuronal damage and cognitive decline in animal models of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Inhibition of sirtuin 6 by this compound has been linked to the activation of tumor suppressor genes and the induction of cell death in cancer cells. Moreover, it has been demonstrated to improve glucose tolerance and insulin sensitivity in diabetic mice. It has also been shown to protect against neuronal damage and cognitive decline in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide in lab experiments is its potent inhibition of sirtuin 6, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in in vivo studies.

Future Directions

There are several future directions for the research on 2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide. One area of interest is the development of more potent and selective sirtuin 6 inhibitors for therapeutic use. Another direction is the investigation of the potential of this compound in treating other diseases, such as cardiovascular diseases and metabolic disorders. Moreover, further studies are needed to understand the long-term effects of sirtuin 6 inhibition and the potential toxicity of this compound.

Synthesis Methods

The synthesis of 2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide involves the reaction of 4-chloro-3-(trifluoromethyl)aniline with nicotinic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

2-[4-Chloro-3-(trifluoromethyl)anilino]nicotinamide has been extensively studied in scientific research for its potential in treating various diseases such as cancer, diabetes, and neurodegenerative disorders. This compound has been shown to inhibit the activity of sirtuin 6, which is involved in regulating cellular metabolism and DNA repair. Inhibition of sirtuin 6 has been linked to the activation of tumor suppressor genes and the induction of cell death in cancer cells. Moreover, this compound has been shown to improve glucose tolerance and insulin sensitivity in diabetic mice. It has also been demonstrated to protect against neuronal damage and cognitive decline in animal models of Alzheimer's disease.